![molecular formula C17H25N3OS B216385 N-cyclopentyl-4-(4-methoxyphenyl)piperazine-1-carbothioamide](/img/structure/B216385.png)
N-cyclopentyl-4-(4-methoxyphenyl)piperazine-1-carbothioamide
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Overview
Description
N-cyclopentyl-4-(4-methoxyphenyl)piperazine-1-carbothioamide, also known as CPP or CPP-TH, is a chemical compound that has been studied for its potential use in scientific research. It belongs to the class of piperazine derivatives and has been shown to have various biochemical and physiological effects.
Mechanism of Action
N-cyclopentyl-4-(4-methoxyphenyl)piperazine-1-carbothioamide acts as a partial agonist of the 5-HT1A receptor, meaning that it activates the receptor to a lesser extent than the natural ligand serotonin. It has been shown to have both agonist and antagonist effects depending on the concentration and the type of receptor subtype. This compound has also been shown to modulate the activity of other neurotransmitter systems, such as the dopamine and norepinephrine systems.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's. This compound has been suggested to have potential therapeutic applications in these diseases, although further research is needed to confirm its efficacy and safety.
Advantages and Limitations for Lab Experiments
N-cyclopentyl-4-(4-methoxyphenyl)piperazine-1-carbothioamide has several advantages for lab experiments, including its high affinity for the 5-HT1A receptor, its partial agonist activity, and its modulatory effects on other neurotransmitter systems. However, there are also limitations to its use, such as its relatively low potency compared to other ligands, its potential for off-target effects, and its limited availability and high cost.
Future Directions
There are several future directions for research on N-cyclopentyl-4-(4-methoxyphenyl)piperazine-1-carbothioamide, including the development of more potent and selective ligands for the 5-HT1A receptor, the investigation of its potential therapeutic applications in neurodegenerative diseases, and the exploration of its modulatory effects on other neurotransmitter systems. Additionally, further research is needed to elucidate the underlying mechanisms of this compound's biochemical and physiological effects and to assess its safety and tolerability in humans.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promise for its potential use in scientific research. Its high affinity for the 5-HT1A receptor and modulatory effects on other neurotransmitter systems make it a valuable tool for studying complex processes such as mood, anxiety, and stress. However, further research is needed to fully understand its mechanisms of action and to assess its safety and efficacy for therapeutic applications.
Synthesis Methods
N-cyclopentyl-4-(4-methoxyphenyl)piperazine-1-carbothioamide can be synthesized by reacting 4-methoxyphenylpiperazine with cyclopentanecarbothioamide in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as acetonitrile or dimethylformamide, and the product is obtained by filtration and purification. The yield of this compound can be improved by optimizing the reaction conditions, such as the temperature and reaction time.
Scientific Research Applications
N-cyclopentyl-4-(4-methoxyphenyl)piperazine-1-carbothioamide has been studied for its potential use in various scientific research applications. One of the most promising areas of research is its use as a ligand for the serotonin 5-HT1A receptor. This compound has been shown to have a high affinity for this receptor, which is involved in the regulation of mood, anxiety, and stress. By studying the interaction between this compound and the 5-HT1A receptor, researchers can gain insights into the underlying mechanisms of these complex processes.
properties
Molecular Formula |
C17H25N3OS |
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Molecular Weight |
319.5 g/mol |
IUPAC Name |
N-cyclopentyl-4-(4-methoxyphenyl)piperazine-1-carbothioamide |
InChI |
InChI=1S/C17H25N3OS/c1-21-16-8-6-15(7-9-16)19-10-12-20(13-11-19)17(22)18-14-4-2-3-5-14/h6-9,14H,2-5,10-13H2,1H3,(H,18,22) |
InChI Key |
HDFCBKSLENDBLG-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(=S)NC3CCCC3 |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(=S)NC3CCCC3 |
Origin of Product |
United States |
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